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Compound of Interest

Compound Name: P163-0892

Cat. No.: B11190360 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
P163-0892 is a novel compound under investigation for its potential therapeutic applications.

Understanding its antimicrobial properties is a critical step in its development. This document

provides detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of

P163-0892 against various bacterial strains. The MIC is the lowest concentration of an

antimicrobial agent that prevents the visible growth of a microorganism after overnight

incubation. The protocols provided herein describe the broth microdilution and agar dilution

methods, which are standard procedures for antimicrobial susceptibility testing.

Accurate MIC determination is essential for evaluating the efficacy of new antimicrobial agents

and for establishing the level of resistance in bacterial strains. The data generated from these

assays are crucial for researchers and scientists in the field of drug development.

Principle of MIC Determination
The fundamental principle of MIC testing is to challenge a standardized bacterial inoculum with

a range of concentrations of the antimicrobial agent in a defined growth medium. After a

specific incubation period, the lowest concentration of the agent that inhibits visible bacterial

growth is recorded as the MIC. This can be achieved through dilution methods in either a liquid

(broth) or solid (agar) medium.
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Data Presentation
The following tables present hypothetical MIC data for P163-0892 against common Gram-

positive and Gram-negative bacteria. These tables are for illustrative purposes to guide data

presentation.

Table 1: MIC of P163-0892 against Gram-Positive Bacteria

Bacterial Strain ATCC Number MIC (µg/mL)

Staphylococcus aureus 29213 2

Enterococcus faecalis 29212 8

Streptococcus pneumoniae 49619 0.5

Bacillus subtilis 6633 4

Table 2: MIC of P163-0892 against Gram-Negative Bacteria

Bacterial Strain ATCC Number MIC (µg/mL)

Escherichia coli 25922 16

Pseudomonas aeruginosa 27853 32

Klebsiella pneumoniae 700603 16

Salmonella enterica 14028 8

Experimental Protocols
Protocol 1: Broth Microdilution MIC Assay
This method utilizes 96-well microtiter plates to test a range of P163-0892 concentrations.

Materials:

P163-0892 stock solution (e.g., 1280 µg/mL)

Sterile 96-well round-bottom microtiter plates
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial strains (e.g., from ATCC)

0.5 McFarland turbidity standard

Sterile saline or phosphate-buffered saline (PBS)

Spectrophotometer

Inc
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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